4-(chloromethyl)-3-(2,6-difluorophenyl)-1,3-thiazole-2(3H)-thione
Description
4-(Chloromethyl)-3-(2,6-difluorophenyl)-1,3-thiazole-2(3H)-thione, commonly referred to as CMDFT, is a compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
Photothermal Therapy and Imaging
Background: Photothermal therapy (PTT) involves using light-absorbing materials to generate localized heat, which can selectively destroy cancer cells or pathogens. The near-infrared (NIR) region is particularly useful for PTT due to its deep tissue penetration.
Application:- Photothermal Conversion : The compound’s absorption properties in the NIR range (e.g., TTM-BDPA and TTM-TDPA) enable efficient photothermal conversion. Remarkable photothermal conversion efficiencies of 41% and 50% have been achieved for TTM-BDPA and TTM-TDPA, respectively . These organic radicals hold promise for future applications in photothermal therapy.
Catalysis and Synthesis
Background: Transition metal-catalyzed reactions play a crucial role in organic synthesis. Rhodium (Rh) complexes are particularly effective catalysts for various transformations.
Application:- RhIII-Catalyzed Heteroarylation : The compound’s N-2,6-difluorophenyl arylamide directing group facilitates ortho-C(sp2)–H heteroarylation of (hetero)arenes with heterocyclic boronates. This strategy allows efficient aryl-heteroaryl formation, expanding the toolbox for synthetic chemists .
Materials Science and Electronics
Background: Functional materials are essential for modern electronics, sensors, and optoelectronic devices.
Application:- Donor–Acceptor Molecules : By incorporating diphenylamine (DPA) units into tris(2,4,6-trichlorophenyl)methyl (TTM) radicals, researchers have tuned intramolecular charge transfer (ICT) interactions. These organic radicals exhibit high photoluminescence quantum yields and absorption maxima in cyclohexane solutions. The study provides design rules for controlling ICT effects, opening up possibilities for novel materials .
Materials for Optoelectronic Devices
Background: Thiazole-containing materials can be incorporated into organic light-emitting diodes (OLEDs) and solar cells.
Application:properties
IUPAC Name |
4-(chloromethyl)-3-(2,6-difluorophenyl)-1,3-thiazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF2NS2/c11-4-6-5-16-10(15)14(6)9-7(12)2-1-3-8(9)13/h1-3,5H,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXFUGSCWYSMOQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)N2C(=CSC2=S)CCl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF2NS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(chloromethyl)-3-(2,6-difluorophenyl)-1,3-thiazole-2(3H)-thione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-fluoro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide](/img/structure/B2507780.png)
![1-methyl-5-[(2-methyl-1H-imidazol-1-yl)carbonyl]-1H-pyrazol-3-amine](/img/structure/B2507781.png)
![5-[4-Chloro-3-(trifluoromethyl)phenyl]furan-2-carbaldehyde](/img/structure/B2507784.png)
![N,N-diethyl-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide](/img/structure/B2507786.png)
![3-(4-Methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione](/img/structure/B2507789.png)
![4-Ethoxy-2-(pyrrolidin-1-yl)benzo[d]thiazole](/img/structure/B2507797.png)
![8-[4-[(2,5-Dimethylphenyl)methyl]piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione](/img/structure/B2507798.png)
